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Compound of Interest

Compound Name: 13,14-dihydro-15-keto-PGE1

Cat. No.: B156300

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe and compliant disposal of 13,14-dihydro-15-keto-PGE1, ensuring laboratory safety
and environmental protection.

This document provides detailed procedural guidance for the proper disposal of 13,14-
dihydro-15-keto-PGE1, a key metabolite of prostaglandin E1 (PGE1). While this compound is
not classified as hazardous, adherence to proper disposal protocols is essential to maintain a
safe laboratory environment and ensure regulatory compliance. The following procedures are
based on general best practices for laboratory chemical waste management.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 13,14-dihydro-15-keto-PGE1
is fundamental to its safe handling and disposal.

Property Value

Chemical Formula C20H3405

Molar Mass 354.5 g/mol [1]

Appearance Typically a solid or provided in a solution

Soluble in organic solvents such as ethanol,
DMSO, and dimethyl formamide.

Solubility
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Experimental Protocols: Disposal Procedures

The following step-by-step procedures are recommended for the disposal of 13,14-dihydro-15-
keto-PGEL1 in various forms.

Disposal of Unused Solid (Neat) Compound

o Waste Identification and Segregation:
o Treat all unused solid 13,14-dihydro-15-keto-PGE1 as chemical waste.
o Do not mix with other waste streams unless compatibility is confirmed.

e Packaging:

o Place the solid waste in a clearly labeled, sealed, and chemically compatible container.
The original manufacturer's vial is often suitable.

o The container label should include:
» "Waste 13,14-dihydro-15-keto-PGE1"
» The approximate quantity
» The date of disposal
e Storage:
o Store the waste container in a designated satellite accumulation area for chemical waste.
o Ensure the storage area is secure and away from incompatible materials.
» Collection and Disposal:

o Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

o Provide the Safety Data Sheet (SDS) to the disposal personnel if requested.
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Disposal of Solutions Containing 13,14-dihydro-15-keto-
PGE1

e \Waste |dentification:

o Solutions containing 13,14-dihydro-15-keto-PGE1, including experimental remainders
and stock solutions, must be disposed of as chemical waste.

o Crucially, do not dispose of solutions down the drain.
e Segregation:
o Segregate aqueous solutions from organic solvent solutions.

o If the solvent is hazardous (e.g., flammable, toxic), the entire solution must be treated as
hazardous waste according to the solvent's properties.

o Packaging:
o Use a dedicated, leak-proof, and clearly labeled waste container for liquid chemical waste.

o The label must clearly state the contents, including the name of the compound, the
solvent(s), and the approximate concentration.

o Storage and Collection:
o Store the liquid waste container in the designated satellite accumulation area.

o Follow your institution's procedures for the collection of liquid chemical waste.

Disposal of Contaminated Labware

e Sharps:

o Needles, syringes, and other sharps contaminated with 13,14-dihydro-15-keto-PGE1
should be placed in a designated sharps container.
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o The full sharps container should be disposed of as biomedical or chemical waste, in
accordance with your institution's policy.

o Non-Sharps (Glassware, Plasticware):

o Decontamination: Whenever possible, decontaminate glassware by rinsing with a suitable
solvent (e.g., ethanol). The rinsate must be collected and disposed of as liquid chemical
waste.

o Disposal of Rinsed Labware: After thorough rinsing, the labware can typically be disposed
of in the appropriate glass or plastic recycling or waste stream.

o Disposal of Grossly Contaminated Labware: If significant residue remains that cannot be
easily removed, the labware should be disposed of as solid chemical waste. Place itin a
sealed and labeled bag or container within the satellite accumulation area.

o Personal Protective Equipment (PPE):

o Gloves, bench paper, and other disposable PPE with minor contamination can generally
be disposed of in the regular laboratory trash.

o In the event of a significant spill, grossly contaminated PPE should be collected and
disposed of as solid chemical waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 13,14-
dihydro-15-keto-PGEL1.
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Disposal Workflow for 13,14-dihydro-15-keto-PGE1

Start: Identify Waste Type

Assess Form

Determine F;?ysical Form

Solid (Neat) Compound?

Liquid (Solution)?

Contaminated Labware?

o J
es Yes
4 Labware Pathway h
)4
Yes Sharps?
No (Nop-Sharps) Yes
Decontaminate Dispose in
(Rinse with Solvent) Sharps Container
Liquid Wa;e Pathway Solid Was‘-;e Pathway
Collect in Labeled, Collect Rinsate as Dispose of Rinsed Labware Package in a Labeled,
Leak-Proof Container Liquid Chemical Waste in Appropriate Waste Sealed Container

/

Store in Chemical
Waste Area

Store in Chemical
Waste Area

Final Djsposal
\

Arrange for EHS/
Contractor Pickup

Click to download full resolution via product page

Caption: Disposal decision workflow for 13,14-dihydro-15-keto-PGEL1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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